Cas no 848686-82-8 (13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile)

13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile structure
848686-82-8 structure
Product Name:13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
CAS No:848686-82-8
MF:C16H15N3O
MW:265.309803247452
CID:6374742
PubChem ID:945874
Update Time:2024-03-01

13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
    • 1-hydroxy-3-methyl-2-propylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
    • Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-hydroxy-3-methyl-2-propyl-
    • F1616-0111
    • 3-methyl-1-oxo-2-propyl-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
    • Z57100334
    • AKOS005707015
    • MLS000551615
    • HMS1653H14
    • 848686-82-8
    • SMR000145540
    • 1-hydroxy-3-methyl-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
    • AKOS000276325
    • 1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
    • 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
    • Inchi: 1S/C16H15N3O/c1-3-6-11-10(2)12(9-17)15-18-13-7-4-5-8-14(13)19(15)16(11)20/h4-5,7-8,20H,3,6H2,1-2H3
    • InChI Key: OHYYRCFQIHEYQX-UHFFFAOYSA-N
    • SMILES: C12C(C#N)=C(C)C(CCC)=C(O)N1C1=CC=CC=C1N=2

Computed Properties

  • Exact Mass: 265.121512110g/mol
  • Monoisotopic Mass: 265.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 56.1Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • pka: 3.27±0.53(Predicted)

13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1616-0111-2μmol
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
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F1616-0111-20μmol
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F1616-0111-1mg
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F1616-0111-2mg
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F1616-0111-3mg
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848686-82-8 90%+
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F1616-0111-4mg
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F1616-0111-5mg
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
848686-82-8 90%+
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F1616-0111-10mg
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
848686-82-8 90%+
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